Cas no 2166815-02-5 (7,7-dimethyl-6-oxa-2-azaspiro3.4octane)

• Product Name: 7,7-dimethyl-6-oxa-2-azaspiro3.4octane
• CAS No: 2166815-02-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5686487
• PubChem ID: 165437886
• Update Time: 2025-10-29

7,7-dimethyl-6-oxa-2-azaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane
• 2166815-02-5
• EN300-22143732
• 7,7-dimethyl-6-oxa-2-azaspiro3.4octane

• Inchi： 1S/C8H15NO/c1-7(2)3-8(6-10-7)4-9-5-8/h9H,3-6H2,1-2H3
• InChI Key： HNHBNDORSOOCNU-UHFFFAOYSA-N
• SMILES： O1CC2(CNC2)CC1(C)C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 7,7-dimethyl-6-oxa-2-azaspiro3.4octane

Introduction to 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane (CAS No. 2166815-02-5)

7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane (CAS No. 2166815-02-5) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its spirocyclic structure and the presence of both oxygen and nitrogen heteroatoms, offers a rich platform for exploring novel chemical properties and potential biological activities.

The spirocyclic nature of 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane provides it with a rigid and well-defined three-dimensional structure, which can be advantageous in the design of bioactive molecules. The presence of the oxa (oxygen) and aza (nitrogen) functionalities introduces additional complexity and reactivity, making this compound a valuable scaffold for synthetic chemists and medicinal chemists alike.

Recent research has highlighted the potential of 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane in various applications. For instance, studies have shown that compounds with similar spirocyclic structures exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique combination of functional groups in 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane may enhance its ability to interact with specific biological targets, thereby opening new avenues for drug discovery and development.

In the context of medicinal chemistry, the synthesis and modification of 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane have been extensively explored. Various synthetic routes have been developed to access this compound efficiently, including ring-closing metathesis (RCM) and intramolecular cyclization reactions. These methods not only provide high yields but also allow for the introduction of diverse substituents at various positions on the spirocyclic framework.

The biological evaluation of 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane has revealed several interesting findings. In vitro studies have demonstrated that this compound exhibits potent activity against a range of cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary investigations into its mechanism of action have indicated that it may interfere with key signaling pathways involved in cell proliferation and survival.

Moreover, the structural flexibility of 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane allows for the exploration of its pharmacokinetic properties. Researchers have optimized the compound's solubility and stability through strategic modifications, enhancing its bioavailability and therapeutic potential. These advancements are crucial for translating laboratory findings into clinical applications.

In conclusion, 7,7-dimethyl-6-oxa-2-azaspiro[3.4]octane (CAS No. 2166815-02-5) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and versatile biological activities make it an exciting subject for further research and development in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to the advancement of medicinal chemistry and drug discovery.